Cas no 2145499-16-5 (2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid
• CAS No: 2145499-16-5
• MF: C₁₂H₁₆ClN₃O₄
• MW: 301.726141929626
• CID: 5999695
• PubChem ID: 165795328
• Update Time: 2025-07-16

2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid
• EN300-1298897
• 2-{[(tert-butoxy)carbonyl]amino}-3-(5-chloropyrazin-2-yl)propanoic acid
• 2145499-16-5

• Inchi： 1S/C12H16ClN3O4/c1-12(2,3)20-11(19)16-8(10(17)18)4-7-5-15-9(13)6-14-7/h5-6,8H,4H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： WPEHBFMKGSCVCR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0829337g/mol
• Monoisotopic Mass: 301.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid (CAS No. 2145499-16-5)

2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2145499-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising bioactivity, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid features a propanoic acid backbone substituted with a tert-butoxycarbonyl (Boc) amino group and a 5-chloropyrazine moiety. This unique arrangement of functional groups suggests potential interactions with biological targets, which could be exploited for therapeutic applications. The presence of the Boc group not only provides stability to the amine functionality but also allows for controlled deprotection in synthetic protocols, making it a versatile building block in peptide and protein drug development.

In recent years, there has been growing interest in the use of pyrazine derivatives as pharmacophores due to their ability to modulate various biological pathways. The 5-chloropyrazin-2-yl substituent in this compound introduces a halogen atom, which can enhance binding affinity to target proteins through halogen bonding interactions. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The tert-butoxy carbonylamino group in 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid plays a crucial role in determining its pharmacokinetic properties, including solubility and metabolic stability. Studies have shown that such modifications can significantly influence the bioavailability of drug candidates, making them more suitable for clinical translation.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics. Peptide-based drugs have revolutionized treatment strategies for various diseases, but their clinical use is often limited by issues such as poor stability and rapid degradation. The incorporation of (tert-butoxy)carbonylamino protecting groups allows for the temporary masking of reactive amine functionalities, enabling the synthesis of complex peptide sequences under controlled conditions. Once the Boc group is removed, the free amine can participate in further conjugation reactions, leading to highly functionalized molecules with tailored biological activities.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential bioactivity. Virtual screening techniques, combined with molecular docking simulations, have been employed to identify promising hits such as 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid. These methods allow researchers to predict binding modes and affinity profiles with high accuracy, thereby accelerating the drug discovery process. The structural features of this compound make it an attractive candidate for further experimental validation.

The 5-chloropyrazin-2-yl moiety is particularly noteworthy due to its ability to engage in multiple non-covalent interactions with biological targets. Chloropyrazines have been reported to exhibit inhibitory effects on various enzymes and receptors, including kinases and transcription factors. By integrating this moiety into a propanoic acid scaffold, researchers can fine-tune the pharmacological properties of the compound to achieve desired therapeutic outcomes. For instance, modifications at different positions along the carbon chain can alter electronic distributions and steric hindrance, thereby modulating binding affinity and selectivity.

In addition to its potential as an intermediate in drug synthesis, 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid may also serve as a starting material for exploring novel chemical reactions and synthetic pathways. The combination of protective groups and reactive functionalities provides a rich platform for organic synthesis innovation. Researchers are increasingly leveraging such compounds to develop new methodologies that could streamline the production of complex pharmaceuticals.

The growing demand for personalized medicine has also spurred interest in custom-designed molecular entities like 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid. By tailoring structural features based on individual patient profiles or disease-specific biomarkers, it may be possible to develop more effective and targeted therapies. The flexibility offered by this compound's architecture makes it well-suited for such applications.

Future studies are likely to focus on elucidating the mechanistic details of how this compound interacts with biological targets at the molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry will be instrumental in providing high-resolution structural information. Additionally, cell-based assays and animal models will be employed to evaluate pharmacological efficacy and safety profiles.

The integration of interdisciplinary approaches—combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational science—will be essential for maximizing the therapeutic potential of 2-{(tert-butoxy)carbonylamino}-3-(5-chloropyrazin-2-yl)propanoic acid. Collaborative efforts between academic institutions and pharmaceutical companies will foster innovation and accelerate translation from bench to bedside.